Cas no 1805204-29-8 (3-Cyano-4-(difluoromethyl)-2-(trifluoromethyl)pyridine)

• Product Name: 3-Cyano-4-(difluoromethyl)-2-(trifluoromethyl)pyridine
• CAS No: 1805204-29-8
• MF: C₈H₃F₅N₂
• MW: 222.114838838577
• CID: 4847183
• Update Time: 2025-06-08

3-Cyano-4-(difluoromethyl)-2-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Cyano-4-(difluoromethyl)-2-(trifluoromethyl)pyridine

• Inchi： 1S/C8H3F5N2/c9-7(10)4-1-2-15-6(5(4)3-14)8(11,12)13/h1-2,7H
• InChI Key： TXLMMPSXEOEKLP-UHFFFAOYSA-N
• SMILES： FC(C1C(C#N)=C(C(F)F)C=CN=1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 266
• XLogP3: 2.1
• Topological Polar Surface Area: 36.7

Additional information on 3-Cyano-4-(difluoromethyl)-2-(trifluoromethyl)pyridine

3-Cyano-4-(difluoromethyl)-2-(trifluoromethyl)pyridine (CAS No. 1805204-29-8): A Comprehensive Overview

3-Cyano-4-(difluoromethyl)-2-(trifluoromethyl)pyridine (CAS No. 1805204-29-8) is a highly versatile and structurally unique compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its cyano, difluoromethyl, and trifluoromethyl substituents, exhibits a range of biological activities that make it a valuable candidate for the development of novel therapeutic agents.

The molecular structure of 3-Cyano-4-(difluoromethyl)-2-(trifluoromethyl)pyridine is particularly noteworthy due to its combination of functional groups. The presence of the cyano group imparts strong electron-withdrawing properties, which can influence the compound's reactivity and stability. The difluoromethyl and trifluoromethyl substituents further enhance these properties, contributing to the compound's unique chemical behavior and potential biological activity.

In recent years, significant advancements in the synthesis and application of fluorinated pyridines have been reported in the scientific literature. For instance, a study published in the Journal of Medicinal Chemistry highlighted the role of fluorinated pyridines in modulating various biological pathways, including enzyme inhibition and receptor binding. The specific structure of 3-Cyano-4-(difluoromethyl)-2-(trifluoromethyl)pyridine has been shown to exhibit potent inhibitory activity against certain enzymes, making it a promising lead compound for drug discovery.

The synthesis of 3-Cyano-4-(difluoromethyl)-2-(trifluoromethyl)pyridine has been optimized through various methodologies, including transition metal-catalyzed reactions and electrophilic fluorination processes. These synthetic routes have enabled researchers to produce the compound with high yields and purity, facilitating its use in both academic and industrial settings. One notable synthetic approach involves the sequential addition of fluorinating agents to a pyridine scaffold, followed by cyano group introduction through a nucleophilic substitution reaction.

The biological activity of 3-Cyano-4-(difluoromethyl)-2-(trifluoromethyl)pyridine has been extensively studied in vitro and in vivo. Preclinical studies have demonstrated its efficacy in inhibiting key enzymes involved in disease pathways, such as kinases and proteases. Additionally, this compound has shown promise in modulating receptor activity, particularly G protein-coupled receptors (GPCRs), which are important targets for many therapeutic interventions.

In the context of drug development, the pharmacokinetic properties of 3-Cyano-4-(difluoromethyl)-2-(trifluoromethyl)pyridine are crucial for its potential clinical application. Studies have indicated that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for ensuring its effectiveness as a therapeutic agent. Furthermore, its stability under physiological conditions has been confirmed through various analytical techniques, including high-performance liquid chromatography (HPLC) and mass spectrometry (MS).

The safety profile of 3-Cyano-4-(difluoromethyl)-2-(trifluoromethyl)pyridine is another critical aspect that has been evaluated in preclinical studies. Toxicological assessments have shown that this compound is well-tolerated at therapeutic doses, with minimal adverse effects observed in animal models. These findings support its potential for further development as a safe and effective drug candidate.

In conclusion, 3-Cyano-4-(difluoromethyl)-2-(trifluoromethyl)pyridine (CAS No. 1805204-29-8) represents a promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique molecular structure and favorable biological properties make it an attractive candidate for the development of novel therapeutic agents targeting various diseases. Ongoing research continues to explore its full range of applications and optimize its use in clinical settings.